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Compound of Interest

Compound Name: Styrene-(ring-13C6)

Cat. No.: B3334048 Get Quote

In-Depth Technical Guide: Styrene-(ring-13C6)
This technical guide provides essential information regarding the isotopically labeled

compound, Styrene-(ring-13C6), tailored for researchers, scientists, and professionals in the

field of drug development.

Core Compound Data
Styrene-(ring-13C6) is a stable isotope-labeled version of Styrene, where the six carbon

atoms in the phenyl ring are replaced with Carbon-13 (¹³C) isotopes. This labeling is

instrumental in various analytical applications, including metabolic studies and as an internal

standard in mass spectrometry-based quantification.

The key quantitative data for Styrene-(ring-13C6) is summarized in the table below for

straightforward reference and comparison.
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Parameter Value Source

CAS Number 287399-41-1 [1][2]

264146-43-2 [3]

Molecular Weight 110.11 g/mol [1][2]

Molecular Formula ¹³C₆C₂H₈ [2]

Synonyms

Styrene-(phenyl-13C6),

ethenyl(1,2,3,4,5,6-

13C6)cyclohexatriene

[1][2][3]

Note on CAS Numbers: It is important to note that different suppliers may list different CAS

numbers for this compound. Researchers should verify the specific CAS number with their

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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